1-(1-Benzo[b]furan-2-carbonyl)-4-methylpiperazine

• IUPAC Name: 1-benzofuran-2-yl-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H16N2O2/c1-15-6-8-16(9-7-15)14(17)13-10-11-4-2-3-5-12(11)18-13/h2-5,10H,6-9H2,1H3
• InChI Key: QMBLWECQKYCCTF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

1-(1-Benzo[b]furan-2-carbonyl)-4-methylpiperazine, also known as BMIPP, is a compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

1-(1-Benzo[b]furan-2-carbonyl)-4-methylpiperazine exerts its effects through its ability to modulate fatty acid metabolism. Specifically, this compound inhibits the uptake of fatty acids into cells, leading to a decrease in fatty acid oxidation and an increase in glucose metabolism. This shift in metabolism has been shown to have a number of effects on cellular function, including the induction of apoptosis in cancer cells and the modulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various cell types and tissues. In cardiovascular cells, this compound has been shown to decrease fatty acid oxidation and increase glucose metabolism, leading to a shift in energy utilization that may have implications for the development of cardiovascular disease. In cancer cells, this compound has been shown to induce apoptosis through the activation of caspase-3 and the downregulation of anti-apoptotic proteins. In the brain, this compound has been shown to modulate neurotransmitter release, including the release of dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1-Benzo[b]furan-2-carbonyl)-4-methylpiperazine in lab experiments is its ability to modulate fatty acid metabolism, which can have a number of downstream effects on cellular function. Additionally, this compound is relatively easy to synthesize and can be labeled with radioactive isotopes for use in imaging studies. However, one limitation of using this compound is its potential toxicity, particularly at high doses. Additionally, this compound may have off-target effects that could complicate data interpretation.

Future Directions

There are a number of potential future directions for 1-(1-Benzo[b]furan-2-carbonyl)-4-methylpiperazine research. One area of interest is the development of this compound as a therapeutic agent for cancer, particularly in combination with other chemotherapeutic agents. Additionally, this compound may have potential applications in the treatment of metabolic disorders, such as diabetes and obesity. Finally, further research is needed to fully understand the mechanisms underlying this compound's effects on neurotransmitter release in the brain, which could have implications for the development of new treatments for neurological disorders.

Synthesis Methods

1-(1-Benzo[b]furan-2-carbonyl)-4-methylpiperazine can be synthesized through a multistep process that involves the condensation of 4-methylpiperazine with 2-acetylfuran, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through the reaction of the intermediate with benzoyl chloride.

Scientific Research Applications

1-(1-Benzo[b]furan-2-carbonyl)-4-methylpiperazine has been used in a wide range of scientific research studies, including those related to cardiovascular disease, cancer, and neuroscience. In cardiovascular research, this compound has been used as a radiotracer to evaluate myocardial fatty acid metabolism. In cancer research, this compound has been studied for its potential as a therapeutic agent due to its ability to induce apoptosis in cancer cells. In neuroscience research, this compound has been used to study the role of fatty acid metabolism in the brain and its potential implications for neurological disorders.